Cas no 16879-02-0 (6-Chloropyridin-2(1H)-one)

• Product name: 6-Chloropyridin-2(1H)-one
• CAS No: 16879-02-0
• MF: C₅H₄ClNO
• MW: 129.544360160828
• MDL: MFCD00006278
• CID: 50570

6-Chloropyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyridin-2(1H)-one
• 6-Chloro-2-pyridinol
• 6-Chloropyridn-2-ol
• 2-Chloro-6-hydroxypyridine
• 6-Chloro-2-hydroxypyridine
• 6-CHLORO-1,2-DIHYDROPYRIDIN-2-ONE
• 6-Chloro-pyridin-2-ol
• 6-chloropyridin-2-ol
• 6-Chloro-2(1H)-pyridinone
• 6-Chloro-2-pyridone
• 2-Chloro-6-pyridinol
• 6-Chloro-2-pyridinone
• 6-Chloro-2(1H)-pyridone
• 6-CHLORO-2-PYRIDINOL 98
• 2(1H)-Pyridone, 6-chloro-
• 2(1H)-Pyridone,6-chloro-
• 6-Chloro-2-hydroxypyridine,98%

• MDL： MFCD00006278
• Inchi： 1S/C5H4ClNO/c6-4-2-1-3-5(8)7-4/h1-3H,(H,7,8)
• InChI Key： CLNNBQDAAGDAHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(N1)=O
• BRN： 108665

Computed Properties

• Exact Mass: 128.99800
• Monoisotopic Mass: 128.998141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.35
• Melting Point: 125.0 to 132.0 deg-C
• Boiling Point: 319.5°C at 760 mmHg
• Flash Point: 163℃
• Refractive Index: 1.4510 (estimate)
• PSA: 33.12000
• LogP: 1.44060
• Solubility: Not determined

6-Chloropyridin-2(1H)-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26;S37/39

6-Chloropyridin-2(1H)-one Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-Chloropyridin-2(1H)-one

6-Chloropyridin-2(1H)-one (CAS 16879-02-0): Properties, Applications, and Market Insights

6-Chloropyridin-2(1H)-one (CAS 16879-02-0) is a versatile heterocyclic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This white to off-white crystalline powder is known for its unique molecular structure, combining a pyridine ring with a chloro substituent at the 6-position and a ketone group at the 2-position. The compound's molecular formula is C₅H₄ClNO, with a molecular weight of 129.54 g/mol.

The growing interest in 6-Chloropyridin-2(1H)-one derivatives stems from their role as key intermediates in drug discovery. Recent studies highlight its importance in developing non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) therapeutics. Researchers are particularly focused on its potential in creating novel kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment.

In agrochemical applications, 6-Chloropyridin-2(1H)-one serves as a precursor for several neonicotinoid alternatives, addressing the global demand for safer pesticides. The compound's structural features allow for modifications that maintain efficacy while reducing environmental impact—a crucial consideration in modern green chemistry approaches. This aligns with current industry trends toward sustainable crop protection solutions.

The synthesis of 6-Chloropyridin-2(1H)-one typically involves chlorination of 2-hydroxypyridine or selective oxidation of 6-chloropyridine. Process optimization remains an active research area, with recent patents focusing on catalytic methods that improve yield and reduce waste. These advancements respond to the pharmaceutical industry's push for cost-effective synthesis routes that meet stringent purity requirements.

Analytical characterization of 6-Chloropyridin-2(1H)-one employs standard techniques including HPLC, GC-MS, and NMR spectroscopy. The compound shows characteristic peaks in 1H NMR (DMSO-d₆) at δ 6.50 (d, J = 7.5 Hz, 1H), 7.20 (d, J = 7.5 Hz, 1H), and 11.80 (s, 1H). Its purity specification typically exceeds 98%, with strict controls on related substances for pharmaceutical-grade material.

Market analysis indicates steady growth for 6-Chloropyridin-2(1H)-one, driven by expanding applications in small molecule drug development. The Asia-Pacific region, particularly China and India, has emerged as a production hub, offering competitive pricing for bulk quantities. However, European and North American manufacturers maintain leadership in high-purity grades for critical applications.

Storage and handling of 6-Chloropyridin-2(1H)-one require standard laboratory precautions. The compound should be kept in airtight containers away from moisture and strong oxidizers. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling.

Recent patent literature reveals innovative applications of 6-Chloropyridin-2(1H)-one scaffolds in photodynamic therapy agents and OLED materials. These developments capitalize on the compound's electron-deficient nature and ability to participate in cross-coupling reactions. Such diverse applications underscore its value in materials science beyond traditional pharmaceutical uses.

Quality control protocols for 6-Chloropyridin-2(1H)-one emphasize residual solvent analysis and heavy metal screening, especially for GMP production. The compound's stability profile shows excellent resistance to hydrolysis at neutral pH but requires protection from strong acids or bases that could cleave the pyridone ring.

Environmental fate studies demonstrate that 6-Chloropyridin-2(1H)-one undergoes moderate biodegradation in soil systems, with a half-life of approximately 30-60 days under aerobic conditions. This information supports proper waste management strategies and environmental risk assessments for industrial-scale operations.

The global supply chain for 6-Chloropyridin-2(1H)-one includes both custom synthesis providers and catalog suppliers. Pricing varies significantly based on quantity (research-scale vs. bulk) and purity specifications. Current market prices range from $50-200 per gram for laboratory quantities, with volume discounts available for kilogram-scale purchases.

Future research directions for 6-Chloropyridin-2(1H)-one chemistry include exploration of its metal complexation properties and development of continuous flow synthesis methods. These innovations aim to address industry needs for process intensification and novel coordination compounds with potential catalytic applications.

For researchers working with 6-Chloropyridin-2(1H)-one, proper analytical method validation is essential when developing new derivatives. Key parameters include specificity, linearity, and accuracy of quantification methods, particularly for impurity profiling in pharmaceutical applications.

In conclusion, 6-Chloropyridin-2(1H)-one (CAS 16879-02-0) represents a valuable building block in modern chemical research and industrial applications. Its versatility in medicinal chemistry, combined with emerging uses in advanced materials, ensures continued relevance across multiple scientific disciplines. Ongoing process innovations and application discoveries promise to further expand the utility of this important heterocyclic compound.